2-Chloro-4-fluoro-3-(methoxymethyl)benzoic acid

• IUPAC Name: 2-chloro-4-fluoro-3-(methoxymethyl)benzoic acid
• InChI: InChI=1S/C9H8ClFO3/c1-14-4-6-7(11)3-2-5(8(6)10)9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key: UJYDNJYUZLJQBZ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1Cl)C(=O)O)F
• Molecular Formula: C9H8ClFO3
• Molecular Weight: 218.61 g/mol

Description

“2-Chloro-4-fluoro-3-(methoxymethyl)benzoic acid” is a chemical compound with the molecular formula C9H8ClFO3. It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 218.61. Other physical and chemical properties are not specified in the retrieved sources.

Scientific Research Applications

2-Chloro-4-fluoro-3-(methoxymethyl)benzoic acid has been extensively studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including heterocyclic compounds, organometallic compounds, and polymers. It has also been used as a catalyst in organic reactions and as a ligand in the preparation of metal complexes. In addition, this compound has been used in the synthesis of peptides, peptidomimetics, and peptidomimetic inhibitors.

Mechanism of Action

2-Chloro-4-fluoro-3-(methoxymethyl)benzoic acid is known to act as a proton-transfer reagent in organic reactions. It acts as a proton acceptor in the reaction of 2-chloroethanol with 4-fluoro-3-methoxybenzaldehyde, forming the this compound product. It can also act as a proton donor in the reaction of 4-fluoro-3-methoxybenzoyl chloride with 2-chloroethanol, forming the this compound product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have yet to be fully explored. In vitro studies have shown that this compound can inhibit the production of several enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes. It has also been shown to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

2-Chloro-4-fluoro-3-(methoxymethyl)benzoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is also easily available. Its low toxicity and high solubility in organic solvents make it an ideal reagent for use in organic synthesis. However, this compound is sensitive to light and air, and it may decompose upon exposure to these conditions.

Future Directions

Future research on 2-Chloro-4-fluoro-3-(methoxymethyl)benzoic acid should focus on further exploring its potential applications in organic synthesis, biochemistry, and physiology. In particular, more studies should be conducted to investigate its effects on drug metabolism and cancer cell growth. Additionally, further research should be conducted to develop new methods for the synthesis of this compound, as well as to explore its potential use in the synthesis of novel compounds. Finally, more studies should be conducted to investigate the safety and toxicity of this compound in humans.

Synthesis Methods

2-Chloro-4-fluoro-3-(methoxymethyl)benzoic acid can be synthesized from the reaction of 4-fluoro-3-methoxybenzoic acid and 2-chloroethanol. The reaction is carried out at a temperature of 80-90 °C for 3-4 hours. The reaction is catalyzed by phosphoric acid, and the resulting this compound is isolated as a white solid. Other methods for the synthesis of this compound involve the reaction of 2-chloroethanol with 4-fluoro-3-methoxybenzaldehyde or the reaction of 4-fluoro-3-methoxybenzoyl chloride with 2-chloroethanol.